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Compound of Interest

Compound Name: AZD3147

Cat. No.: B15620887

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
AZD3147, a potent and selective dual inhibitor of mMTORC1 and mTORC2. Given its nature as
a biologically active small molecule, it should be treated as potentially hazardous, and all
personnel must adhere to strict safety protocols to minimize exposure risk.

Hazard Identification and General Precautions

AZD3147 is a research compound with limited published safety data. Therefore, it must be
handled with a high degree of caution. The primary hazards are associated with its potent
biological activity and the potential for adverse effects upon exposure.

General Handling Precautions:
e Assume Potency: Treat AZD3147 as a highly potent compound. Avoid all direct contact.

o Designated Areas: All work with AZD3147 should be conducted in a designated and clearly
marked area within the laboratory.

e Engineering Controls: Use of a certified chemical fume hood is mandatory for all
manipulations of the solid compound and concentrated solutions. For weighing of the solid, a
powder containment hood or glove box is recommended.

e Avoid Aerosolization: Take care to avoid the generation of dust or aerosols during handling.
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e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn. Do not eat, drink, or smoke in areas where AZD3147 is handled.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling AZD3147. The required level of
protection varies depending on the specific laboratory activity.

Recommended Personal Protective

Laboratory Activity .
Equipment
Respirator: NIOSH-approved N95 or higher-
rated respirator. Gloves: Double-gloving with
Weighing and Aliquoting (Solid Form) nitrile gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Dedicated, non-absorbent

lab coat.

Gloves: Double-gloving with nitrile gloves. Eye
] ) ) Protection: Chemical splash goggles or a face
Solution Preparation and Handling o ) o ]
shield if there is a significant splash risk. Lab

Coat: Standard laboratory coat.

Gloves: Nitrile gloves. Eye Protection: Safety
glasses with side shields. Lab Coat: Standard

Cell Culture and In Vitro Assays laboratory coat. Containment: All cell culture
work should be performed in a Class

biological safety cabinet.

Gloves: Heavy-duty nitrile or butyl rubber
Waste Disposal gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Experimental Protocols and Handling Procedures

Receiving and Storage:
» Upon receipt, inspect the package for any signs of damage or leakage.

o Store AZD3147 at -20°C in a tightly sealed container, protected from light and moisture.[1]
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Weighing the Solid Compound:

Perform all weighing operations within a powder containment hood, glove box, or a certified
chemical fume hood to minimize inhalation exposure.

Wear the appropriate PPE as outlined in the table above.

Use dedicated spatulas and weighing papers.

Clean the weighing area and all equipment thoroughly after use.

Preparing Stock Solutions:

All solution preparation should be conducted in a chemical fume hood.

Wear double nitrile gloves and chemical splash goggles.

Dissolve AZD3147 in a suitable solvent, such as DMSO or ethanol.[1]

Cap the vial tightly and vortex until the solid is completely dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, date, and
appropriate hazard warnings.

Spill Management

In the event of a spill, evacuate the area and prevent unprotected personnel from entering.

e Solid Spills:

o

Gently cover the spill with absorbent paper towels to avoid raising dust.

o

Dampen the absorbent material with a suitable solvent (e.g., ethanol) to wet the powder.

[¢]

Carefully collect the material using forceps or other appropriate tools and place it in a
sealed container for hazardous waste disposal.

[¢]

Decontaminate the spill area with a suitable cleaning agent.
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e Liquid Spills:

o Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent
pads).

o Collect the absorbed material into a sealed container for hazardous waste disposal.

o Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan

Proper disposal of AZD3147 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

o Solid Waste: All disposable items that have come into contact with AZD3147 (e.g., pipette
tips, tubes, gloves, weighing papers) must be collected in a dedicated, sealed, and clearly
labeled hazardous waste container.

 Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,
leak-proof hazardous waste container. Do not pour down the drain.

o Decontamination: All non-disposable equipment should be decontaminated. A thorough rinse
with a suitable solvent, followed by washing with soap and water, is recommended.

Signaling Pathway and Workflow Diagrams

AZD3147 is a dual inhibitor of mMTORC1 and mTORC2, key complexes in the PI3K/Akt/mTOR
signaling pathway, which is crucial for regulating cell growth, proliferation, and survival.
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Caption: Inhibition of mMTORC1 and mTORC2 by AZD3147.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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